Cas no 58668-51-2 (2-[(Phenylcarbamoyl)amino]-1,3-benzothiazol-6-yl phenylcarbamate)

• Product Name: 2-[(Phenylcarbamoyl)amino]-1,3-benzothiazol-6-yl phenylcarbamate
• CAS No: 58668-51-2
• MF: C₂₁H₁₆N₄O₃S
• MW: 404.441742897034
• CID: 2833690
• PubChem ID: 21413318
• Update Time: 2025-04-21

2-[(Phenylcarbamoyl)amino]-1,3-benzothiazol-6-yl phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2-[(Phenylcarbamoyl)amino]-1,3-benzothiazol-6-yl phenylcarbamate
• DTXSID70613388
• SCHEMBL11724340
• 58668-51-2

• Inchi： 1S/C21H16N4O3S/c26-19(22-14-7-3-1-4-8-14)25-20-24-17-12-11-16(13-18(17)29-20)28-21(27)23-15-9-5-2-6-10-15/h1-13H,(H,23,27)(H2,22,24,25,26)
• InChI Key： HJIVMEVMWYBVQI-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2)=O)=NC2C=CC(=CC1=2)OC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 404.09431156Da
• Monoisotopic Mass: 404.09431156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 121Ų